Cas no 91533-23-2 (phthalazino[2,3-b]phthalazine-5,7,12,14-tetrone)

• Product Name: phthalazino[2,3-b]phthalazine-5,7,12,14-tetrone
• CAS No: 91533-23-2
• MF: C₁₆H₈N₂O₄
• MW: 292.245723724365
• CID: 1964399
• PubChem ID: 220670
• Update Time: 2025-04-21

phthalazino[2,3-b]phthalazine-5,7,12,14-tetrone Chemical and Physical Properties

Names and Identifiers

• phthalazino[2,3-b]phthalazine-5,7,12,14-tetrone
• DTXSID30277723
• NSC-3693
• 91533-23-2
• NSC3693

• Inchi： 1S/C16H8N2O4/c19-13-9-5-1-2-6-10(9)14(20)18-16(22)12-8-4-3-7-11(12)15(21)17(13)18/h1-8H
• InChI Key： XODCYXWWNLUDPG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N2C(C3C=CC=CC=3C(N21)=O)=O)=O

Computed Properties

• Exact Mass: 292.048
• Monoisotopic Mass: 292.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 524.2°C at 760 mmHg
• Flash Point: 262.2°C
• Refractive Index: 1.77